N-(4-bromophenyl)-5-[ethyl(phenyl)sulfamoyl]-2-fluorobenzamide

• IUPAC Name: N-(4-bromophenyl)-5-[ethyl(phenyl)sulfamoyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H18BrFN2O3S/c1-2-25(17-6-4-3-5-7-17)29(27,28)18-12-13-20(23)19(14-18)21(26)24-16-10-8-15(22)9-11-16/h3-14H,2H2,1H3,(H,24,26)
• InChI Key: DFQHSHMYWLDQTO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C21H18BrFN2O3S
• Molecular Weight: 477.3 g/mol

Description

N-(4-bromophenyl)-5-[ethyl(phenyl)sulfamoyl]-2-fluorobenzamide, also known as BESAF, is a chemical compound that has been extensively studied for its potential use as a therapeutic agent. BESAF belongs to the class of sulfonamide compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Bromophenol Derivatives in Marine Algae

Research on bromophenol derivatives from the red alga Rhodomela confervoides revealed a collection of novel compounds. These compounds were investigated for their potential in various applications including their activity against human cancer cell lines and microorganisms, but were found inactive in these contexts (Zhao et al., 2004).

Sulfanilamide Derivatives and Their Properties

In the study of sulfanilamide derivatives, compounds like N-[4-(phenylsulfamoyl)phenyl]acetamide were synthesized and characterized. These derivatives were examined for their antibacterial and antifungal activities, but no significant antibacterial activity was observed, and none showed antifungal activity (Lahtinen et al., 2014).

Nitrogen-Containing Bromophenols from Marine Red Algae

A study on marine red alga Rhodomela confervoides identified new nitrogen-containing bromophenols with potent scavenging activity against DPPH radicals. These findings suggest potential applications in food and pharmaceutical fields as natural antioxidants (Li et al., 2012).

Synthetic Methods and Antimicrobial Studies

Various synthetic methods have been explored for related compounds, like the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of certain pharmaceuticals (Qiu et al., 2009). Additionally, the synthesis of fluorobenzamides containing thiazole and thiazolidine has been investigated for their antimicrobial properties (Desai et al., 2013).

Applications in Radiolabeled Compounds

Research on radiolabeled compounds, such as [(18)F]p-MPPF, has been conducted for studying 5-HT(1A) receptors with PET, indicating potential applications in neurological research (Plenevaux et al., 2000).

Adsorption Studies for Environmental Applications

N-(((2-((2-Aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide impregnated hydrous zirconium oxide has been used for the removal of Ni(II) from aqueous solutions, showcasing its potential in environmental cleanup applications (Rahman & Nasir, 2019).